Cas no 139717-71-8 (5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole)

• Product Name: 5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole
• CAS No: 139717-71-8
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• MDL: MFCD22691094
• CID: 1289992
• PubChem ID: 11771067
• Update Time: 2025-06-20

5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-methoxy-1-[(4-methylphenyl)sulfonyl]-
• 5-methoxy-1-(4-methylphenyl)sulfonylindole
• 5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-Indole
• 5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indole
• SWJXHHMYYCPWLX-UHFFFAOYSA-N
• 5-methoxy-1-(toluene-4-sulfonyl)-1H-indole
• 5-METHOXY-1-(4-METHYLBENZENESULFONYL)INDOLE
• AKOS016366422
• 139717-71-8
• SCHEMBL946548
• DTXSID60472249
• EN300-749226
• 5-Methoxy-1-tosyl-1H-indole
• G33666
• MFCD22691094
• DA-37227

• MDL： MFCD22691094
• Inchi： 1S/C16H15NO3S/c1-12-3-6-15(7-4-12)21(18,19)17-10-9-13-11-14(20-2)5-8-16(13)17/h3-11H,1-2H3
• InChI Key： SWJXHHMYYCPWLX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C=C(C=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 301.07735
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 48.3